Cas no 132776-21-7 (1-(2,3-dideoxy-2,3-difluoro-beta-D-arabinofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-(2,3-dideoxy-2,3-difluoro-beta-D-arabinofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
• CAS No: 132776-21-7
• MF: C₁₀H₁₂F₂N₂O₄
• MW: 262.210089683533
• CID: 1231733
• PubChem ID: 453025
• Update Time: 2025-04-20

1-(2,3-dideoxy-2,3-difluoro-beta-D-arabinofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dideoxy-2,3-difluoro-beta-D-arabinofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 1-(2,3-Dideoxy-2,3-difluoro-.beta.-D-arabinofuranosyl)thymine
• 1-(2,3-Dideoxy-2,3-difluoro-beta-D-arabinofuranosyl)thymine
• 1-[(2R,3R,4R,5R)-3,4-difluoro-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 1-[(2R,3R,4R,5R)-3,4-difluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• DTXSID00157780
• 132776-21-7
• 2'-F-ribo-FLT
• CHEMBL2114953

• Inchi： 1S/C10H12F2N2O4/c1-4-2-14(10(17)13-8(4)16)9-7(12)6(11)5(3-15)18-9/h2,5-7,9,15H,3H2,1H3,(H,13,16,17)/t5-,6-,7+,9-/m1/s1
• InChI Key： WZJLGLRFQDVYET-JAGXHNFQSA-N
• SMILES： F[C@H]1[C@@H]([C@@H](CO)O[C@H]1N1C(NC(C(C)=C1)=O)=O)F

Computed Properties

• Exact Mass: 262.07651319g/mol
• Monoisotopic Mass: 262.07651319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.9Ų